Cas no 1387381-12-5 (1-(Azetidin-1-yl)-2-(4-bromophenyl)ethanone)

• Product Name: 1-(Azetidin-1-yl)-2-(4-bromophenyl)ethanone
• CAS No: 1387381-12-5
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 2111151
• Update Time: 2025-08-05

1-(Azetidin-1-yl)-2-(4-bromophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-azetidinyl)-2-(4-bromophenyl)Ethanone
• 1-(azetidin-1-yl)-2-(4-bromophenyl)ethanone
• DECFPYDKGZGGPK-UHFFFAOYSA-N
• Ethanone, 1-(1-azetidinyl)-2-(4-bromophenyl)-
• 1-(azetidin-1-yl)-2-(4-bromophenyl)ethan-1-one
• 1-(Azetidin-1-yl)-2-(4-bromophenyl)ethanone

• Inchi： 1S/C11H12BrNO/c12-10-4-2-9(3-5-10)8-11(14)13-6-1-7-13/h2-5H,1,6-8H2
• InChI Key： DECFPYDKGZGGPK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(N1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Topological Polar Surface Area: 20.3

Additional information on 1-(Azetidin-1-yl)-2-(4-bromophenyl)ethanone

Professional Introduction to Compound with CAS No. 1387381-12-5 and Product Name: 1-(Azetidin-1-yl)-2-(4-bromophenyl)ethanone

The compound with the CAS number 1387381-12-5 and the product name 1-(Azetidin-1-yl)-2-(4-bromophenyl)ethanone represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure, featuring an azetidine ring fused with a benzophenone moiety, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating azetidine rings. Azetidine derivatives are known for their structural flexibility and ability to interact with biological targets in a manner that can lead to potent pharmacological effects. The presence of a 4-bromophenyl group in the compound not only enhances its lipophilicity but also provides a reactive site for further functionalization, making it an attractive candidate for drug discovery programs.

One of the most compelling aspects of 1-(Azetidin-1-yl)-2-(4-bromophenyl)ethanone is its potential role in the development of small-molecule inhibitors targeting various disease pathways. Current research indicates that this compound exhibits promising activity against enzymes involved in inflammatory responses and cancer progression. For instance, studies have suggested that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins and play a crucial role in pain and inflammation.

Moreover, the benzophenone moiety present in the compound's structure is known to exhibit photophysical properties that make it suitable for use in photochemical therapies. Recent advancements in photodynamic therapy (PDT) have highlighted the importance of compounds that can generate reactive oxygen species upon exposure to light, leading to the destruction of target cells. The bromine substituent on the phenyl ring further enhances these properties by facilitating electron-withdrawing effects, which can modulate the excited-state behavior of the molecule.

The synthesis of 1-(Azetidin-1-yl)-2-(4-bromophenyl)ethanone involves a series of well-established organic reactions that highlight its synthetic accessibility. The key step involves the condensation of an azetidinone derivative with a 4-bromoacetophenone precursor under basic conditions. This reaction typically proceeds with high yield and selectivity, allowing for scalable production. The resulting product can then be further modified through various chemical transformations to explore its pharmacological potential.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1-(Azetidin-1-yl)-2-(4-bromophenyl)ethanone with biological targets. These studies have revealed that the compound can effectively bind to active sites on enzymes and receptors, suggesting its suitability as a lead compound for drug development. Additionally, computational predictions have identified optimal conditions for enhancing its bioavailability and metabolic stability, which are critical factors in drug design.

Preclinical studies have begun to explore the therapeutic efficacy of 1-(Azetidin-1-yl)-2-(4-bromophenyl)ethanone in various disease models. Initial findings suggest that it may possess anti-inflammatory properties comparable to existing therapeutics but with improved selectivity and reduced side effects. Furthermore, its potential antitumor activity has been observed in cell-based assays, where it demonstrated ability to inhibit proliferation and induce apoptosis in cancer cell lines.

The versatility of 1-(Azetidin-1-yl)-2-(4-bromophenyl)ethanone as a chemical scaffold is further underscored by its potential applications in medicinal chemistry beyond traditional drug development. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, enabling researchers to explore new chemical spaces and discover novel therapeutic agents.

In conclusion, 1-(Azetidin-1-yl)-2-(4-bromophenyl)ethanone (CAS No. 1387381-12-5) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it an attractive molecule for developing new treatments against various diseases. As research continues to uncover new applications and synthetic pathways for this compound, its significance in medicinal chemistry is likely to grow even further.